Dehydrocarteolol Hydrochloride-d9

• Molecular Formula: C₁₆H₁₄D₉ClN₂O₃
• Molecular Weight: 335.87
• Synonyms: 5-(3-tert-Butylamino-2-hydroxypropoxy)carbostyril Hydrochloride-d9; 5-[3-[(1,1-Dimethylethyl)amino]-2-hydroxypropoxy]-2(1H)-quinolinone Hydrochloride-d9

Description

Dehydrocarteolol Hydrochloride-d9 is a deuterated analog of Dehydrocarteolol Hydrochloride, a β-adrenergic receptor antagonist. The compound is isotopically labeled with nine deuterium atoms, replacing hydrogen atoms at specific positions. Key properties include:

• Molecular Formula: C₁₆H₁₆D₉ClN₂O₃
• Molecular Weight: 337.89 g/mol
• CAS Registry Number: 1346602-13-8
• Application: Primarily used as a high-purity reference standard (HPLC ≥98%) for pharmaceutical quality control and pharmacokinetic studies .

Deuterated compounds like this are critical in mass spectrometry for tracking metabolic pathways, enhancing analytical precision by distinguishing endogenous and exogenous molecules .

Comparison with Similar Compounds

Carteolol-d9 Hydrochloride

• Molecular Formula : C₁₆H₁₆D₉ClN₂O₃
• Molecular Weight : 337.89 g/mol
• CAS Number : 1346602-13-8
• Key Differences :
  • While structurally identical to Dehydrocarteolol Hydrochloride-d9, the term "Carteolol-d9" refers to the parent β-blocker, whereas "Dehydrocarteolol" indicates a dehydrogenated derivative.
  • Carteolol-d9 is used in metabolic studies, while Dehydrocarteolol-d9 serves as an impurity or degradation product reference .

(S)-Albuterol-d9 Hydrochloride

• Molecular Formula: C₁₃H₁₃D₉ClNO₃
• Molecular Weight : 284.83 g/mol
• CAS Number : 1261397-07-2 (deuterated form)
• Key Differences: Albuterol is a β₂-agonist (bronchodilator), whereas Dehydrocarteolol is a β-blocker. Structural divergence: Albuterol lacks the quinolin-2(1H)-one core of Dehydrocarteolol but shares the hydrochloride salt and deuterium labeling for metabolic studies .

Deschloro Bupropion-d9 Hydrochloride

• Molecular Formula: C₁₃H₂₀ClNO
• Molecular Weight : 241.76 g/mol
• CAS Number : 1346601-65-7
• Key Differences: Bupropion is an antidepressant; Dehydrocarteolol targets cardiovascular conditions. Structural features: Bupropion-d9 has a chlorinated propiophenone backbone, contrasting with Dehydrocarteolol’s quinoline and tert-butylamino groups .

Comparison of Analytical and Pharmacological Properties

Table 1: Key Properties of this compound and Analogs

Compound	Molecular Weight (g/mol)	CAS Number	Primary Use	Storage Conditions	Toxicity (Oral LD50 in Rats)
This compound	337.89	1346602-13-8	HPLC reference standard	-20°C, dry	Not reported
Carteolol-d9 Hydrochloride	337.89	1346602-13-8	Metabolic tracer, β-blocker studies	-20°C	1,330 mg/kg
(S)-Albuterol-d9 Hydrochloride	284.83	1261397-07-2	Bronchodilator metabolism studies	Room temperature	Not reported
Deschloro Bupropion-d9 HCl	241.76	1346601-65-7	Antidepressant metabolite analysis	Refrigerated	Not reported

Structural and Functional Differences

• Core Structure: Dehydrocarteolol contains a quinolin-2(1H)-one moiety, absent in Albuterol (aryl ethanolamine) and Bupropion (aminoketone) .
• Isotopic Labeling : All compared compounds use deuterium (d9) to enhance metabolic stability and detection sensitivity in assays .